Cas no 84813-73-0 (3''-p-Coumaroylprunin)

• Product name: 3''-p-Coumaroylprunin
• CAS No: 84813-73-0
• MF: C₃₀H₂₈O₁₂
• MW: 580.536
• CID: 2018816
• PubChem ID: 44715485

3''-p-Coumaroylprunin Chemical and Physical Properties

Names and Identifiers

• 3''-p-Coumaroylprunin
• NCGC00385356-01![(2S,3R,4S,5R,6R)-3,5-dihydroxy-2-[[5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]-6-(hydroxymethyl)oxan-4-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
• 84813-73-0
• [(2S,3R,4S,5R,6R)-3,5-dihydroxy-2-[[5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-7-yl]oxy]-6-(hydroxymethyl)oxan-4-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
• 7-[3-O-(4-Hydroxycinnamoyl)-beta-D-glucopyranosyloxy]-4',5-dihydroxyflavanone
• AKOS040734246

• Inchi： InChI=1S/C30H28O12/c31-14-24-27(37)29(42-25(36)10-3-15-1-6-17(32)7-2-15)28(38)30(41-24)39-19-11-20(34)26-21(35)13-22(40-23(26)12-19)16-4-8-18(33)9-5-16/h1-12,22,24,27-34,37-38H,13-14H2/b10-3+
• InChI Key： BEHIONSZUBFJLA-XCVCLJGOSA-N
• SMILES： OCC1OC(Oc2cc(O)c3C(=O)CC(Oc3c2)c2ccc(O)cc2)C(O)C(OC(=O)\C=C\c2ccc(O)cc2)C1O

Computed Properties

• Exact Mass: 580.15807632g/mol
• Monoisotopic Mass: 580.15807632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 943
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.197
• Topological Polar Surface Area: 192Ų